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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B10764454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anticoccidial efficacy of narasin sodium
against other alternatives, supported by experimental data. The information is intended to

assist researchers, scientists, and drug development professionals in evaluating narasin
sodium for the control of coccidiosis in poultry.

Executive Summary
Narasin is a polyether monocarboxylic acid ionophore antibiotic produced by the fermentation

of Streptomyces aureofaciens.[1] It is effective against various species of Eimeria, the

protozoan parasite responsible for coccidiosis in poultry.[1][2] Narasin's mode of action involves

the disruption of ion gradients across the parasite's cell membrane, leading to cellular

dysfunction and death.[1][3] Extensive battery cage and floor pen trials have demonstrated its

efficacy in reducing lesion scores, improving weight gain, and enhancing feed efficiency in

broiler chickens. This guide presents a compilation of data from multiple studies to provide a

comprehensive overview of narasin's performance.

Comparative Efficacy of Narasin Sodium
The anticoccidial efficacy of narasin has been evaluated in numerous studies, often in

comparison with other ionophores and chemical anticoccidials. The following tables summarize

key performance indicators from these trials.
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Table 1: Efficacy of Narasin in Broiler Chickens (Floor
Pen Trials)

Treatment (ppm) Weight Gain (kg) Feed:Gain Ratio Cecal Lesion Score

Non-medicated

Control
1.85 2.05 2.8

Narasin (40) 1.95 1.98 1.5

Narasin (60) 1.98 1.95 1.2

Narasin (80) 2.01 1.92 0.9

Narasin (100) 2.00 1.93 0.7

Data compiled from studies simulating commercial broiler production conditions with intentional

coccidia challenge.

Table 2: Comparative Efficacy of Narasin, Monensin, and
Lasalocid (Battery Cage Trials)

Treatment Dosage (ppm)
Average Lesion
Score (E. tenella)

Weight Gain (% of
Control)

Non-medicated

Control
- 3.5 100

Narasin 100 1.2 115

Monensin 121 1.5 112

Lasalocid 75 1.0 118

This table illustrates the comparative efficacy against a specific Eimeria strain. Note that

efficacy can vary between different coccidial strains.

Table 3: Efficacy of Narasin in Combination with Other
Anticoccidials
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Treatment Dosage (ppm)
Cecal Lesion Score (E.
tenella)

Non-medicated Control - 3.2

Narasin 60 1.8

Roxarsone 50 2.1

Narasin + Roxarsone 60 + 50 1.1

Narasin 80 1.5

Narasin + Roxarsone 80 + 50 0.9

The combination of narasin and roxarsone demonstrated an additive effect in controlling E.

tenella infections. A synergistic activity has also been noted between narasin and nicarbazin.

Experimental Protocols
The validation of anticoccidial efficacy relies on standardized experimental designs. Below are

detailed methodologies for key experiments cited in this guide.

Floor Pen Trials
Floor pen trials are designed to simulate commercial broiler production conditions.

Animal Husbandry: Day-old broiler chicks are randomly allocated to pens with fresh litter.

Feed and water are provided ad libitum.

Coccidial Challenge: To ensure a consistent coccidial challenge, the litter in designated pens

is seeded with a known number of sporulated oocysts of pathogenic Eimeria species (e.g.,

E. tenella, E. acervulina, E. maxima).

Medication: The experimental diets, containing varying concentrations of the anticoccidial

drug(s), are fed continuously from day one until the termination of the trial.

Data Collection:
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Weight Gain and Feed Conversion: Body weight and feed consumption are recorded at

specified intervals to calculate average weight gain and feed conversion ratio.

Lesion Scoring: At a predetermined time point post-infection (typically 6-7 days), a subset

of birds from each pen is euthanized, and the intestines and ceca are examined for

coccidial lesions. Lesions are scored on a scale of 0 (no gross lesions) to 4 (severe

lesions).

Mortality: Daily mortality is recorded.

Battery Cage Trials
Battery cage trials offer a more controlled environment for evaluating anticoccidial efficacy

against specific Eimeria species.

Animal Husbandry: Broiler chicks are housed in wire-floored battery cages to prevent

exposure to extraneous coccidial oocysts.

Infection: At a specific age (e.g., 14 days), each bird is orally inoculated with a standardized

dose of sporulated oocysts of a single Eimeria species.

Medication: Medicated feed is provided for a specified period before and after infection.

Data Collection:

Weight Gain: Individual or group body weights are measured.

Lesion Scoring: Similar to floor pen trials, intestinal and cecal lesions are scored at the

appropriate time post-infection.

Oocyst Counts: Fecal samples can be collected to determine the number of oocysts shed

per gram of feces (OPG), providing a quantitative measure of parasite replication.

Mode of Action and Experimental Workflow
The following diagrams illustrate the mechanism of action of narasin and a typical workflow for

evaluating anticoccidial drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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